5-(2,2-Difluoroethoxy)-1H-pyrazole;hydrochloride

• IUPAC Name: 5-(2,2-difluoroethoxy)-1H-pyrazole;hydrochloride
• InChI: InChI=1S/C5H6F2N2O.ClH/c6-4(7)3-10-5-1-2-8-9-5;/h1-2,4H,3H2,(H,8,9);1H
• InChI Key: WIURGTVAUIROIR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1)OCC(F)F.Cl
• Molecular Formula: C5H7ClF2N2O
• Molecular Weight: 184.57 g/mol

Description

The compound “5-(2,2-Difluoroethoxy)-1H-pyrazole;hydrochloride” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The “2,2-Difluoroethoxy” group is an ether functional group with two fluorine atoms attached to the second carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole ring, with the 2,2-difluoroethoxy group attached at the 5-position of the ring. The presence of the fluorine atoms and the ether group would likely have significant effects on the electronic structure and reactivity of the molecule.

Chemical Reactions Analysis

As a pyrazole derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the ether and fluorine groups could make it a candidate for nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could increase its stability and lipophilicity, while the ether group could enhance its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives are used as pharmaceuticals or pesticides, where they often act by interfering with enzyme activity.